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Compound of Interest

Compound Name: 4,4'-Methylenedianiline

Cat. No.: B154101

An In-Depth Technical Guide to 4,4'-Methylenedianiline: Properties, Synthesis, and
Applications

Introduction: The Core Industrial Intermediate

4,4'-Methylenedianiline, commonly referred to as MDA, is a primary aromatic amine with the
chemical formula CH2(CeH4NH2)2.[1] Identified by the CAS Number 101-77-9, this compound is
a cornerstone intermediate in the global polymer industry.[1][2] While it appears as a colorless
to pale yellow or tan crystalline solid in its pure form, commercial samples may be yellow or
brown and possess a faint, amine-like odor.[1][3][4][5] Its industrial significance is primarily
linked to its role as a precursor to methylene diphenyl diisocyanate (MDI), a key component in
the manufacture of polyurethanes.[1][6][7] Beyond this, MDA's bifunctional nature makes it an
indispensable monomer and curing agent in the synthesis of high-performance polymers,
including epoxy resins and polyimides.[1][4][8]

However, its utility is counterbalanced by significant toxicological concerns. MDA is a well-
documented hepatotoxin and is classified as a potential occupational carcinogen, necessitating
stringent control measures in industrial and research settings.[6][9][10] This guide provides a
comprehensive technical overview for researchers and drug development professionals,
detailing its chemical properties, synthesis, applications, and critical safety protocols.

Chemical Identity and Molecular Structure

¢ I[UPAC Name: 4,4'-(methanediyl)dianiline
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e Common Synonyms: Diaminodiphenylmethane (DDM), 4,4'-Diaminodiphenylmethane, Bis(4-
aminophenyl)methane[3][11]

e Molecular Formula: CizH1aN2[3]
e Molecular Weight: 198.26 g/mol [3][4]

The structure of 4,4'-Methylenedianiline consists of two aniline rings linked by a methylene
bridge at the para position. This symmetric arrangement of two primary amine functional
groups is fundamental to its reactivity in polymerization processes.

Caption: Chemical structure of 4,4'-Methylenedianiline (CAS: 101-77-9).

Physicochemical Properties

The physical and chemical characteristics of MDA are critical for its handling, storage, and
application. Commercial grades are typically solid flakes or lumps that may darken upon
exposure to air and light due to oxidation.[3][4][12]
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Property Value Source(s)

CAS Number 101-77-9 [1]

Molecular Formula C13H1aN2 [3]

Molecular Weight 198.26 g/mol [31[4]
Colorless to pale yellow/tan

Appearance ] ] [1][3113]
crystalline solid

Odor Faint, amine-like or fish-like [1][4]1112]

Melting Point 89-91 °C [31[12]

Boiling Point 398-399 °C at 768 mmHg [1][14]

Density 1.05 g/cm3 (at 100°C) [1][14]

- 0.125 - 1.25 g/100 mL (at 20-

Water Solubility ) [1][7]

25°C); slightly soluble
o Soluble in alcohol, benzene,

Solubility in other solvents [41[12][15]
and ether

Vapor Pressure 1 mm Hg at 197°C [14]

Flash Point 220 °C (430 °F) [31[4]

Log Kow (Octanol/Water) 1.59 [7][14]

Synthesis and Industrial Production

The primary industrial route for synthesizing 4,4'-Methylenedianiline involves the acid-

catalyzed condensation of aniline with formaldehyde.[1][6][16] This reaction produces a mixture

of diamine isomers as well as tri- and polynuclear amines, from which the 4,4" isomer is

isolated.[16]

Reaction Mechanism and Causality

The synthesis proceeds via electrophilic aromatic substitution. Formaldehyde, in the presence

of an acid catalyst (typically hydrochloric acid), forms a reactive electrophile. This electrophile

attacks the electron-rich aniline ring, predominantly at the para position due to the activating,
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ortho-para directing nature of the amino group. A subsequent condensation reaction with a
second aniline molecule, followed by rearrangement, yields the final product. The molar ratio of
aniline to formaldehyde is a critical parameter; higher ratios favor the formation of the diamine
over higher oligomers.[17]

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 4,4'-Methylenedianiline.

Experimental Protocol: Conceptual Laboratory
Synthesis

The following protocol describes a conceptual synthesis based on the established industrial
chemistry. This is an illustrative procedure and must be adapted and performed with rigorous
safety precautions in a controlled laboratory environment.

o Reactor Setup: Equip a jacketed glass reactor with a mechanical stirrer, a condenser, a
thermometer, and an addition funnel.

» Charge Aniline and Acid: Charge the reactor with aniline and an aqueous solution of
hydrochloric acid. The molar ratio of aniline to acid is critical and typically near 1:1 for the
initial step.[17] Cool the mixture to below 40°C while stirring.[17]

o Formaldehyde Addition: Slowly add an aqueous formaldehyde solution (e.g., 37% formalin)
to the reactor via the addition funnel. Maintain the temperature below 40°C to control the
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initial condensation reaction and minimize byproduct formation.[17]

o Rearrangement: After the addition is complete, slowly heat the reaction mixture to between
60°C and 100°C.[17] This higher temperature drives the rearrangement of the condensation
products to form the stable diaminodiphenylmethane structure. Hold at this temperature for
several hours until the reaction is complete.

¢ Neutralization: Cool the mixture and neutralize the acid catalyst by carefully adding a base,
such as a sodium hydroxide solution, until the pH is alkaline.

e Phase Separation: Transfer the mixture to a separatory funnel. The organic layer, containing
MDA, unreacted aniline, and other isomers, will separate from the aqueous salt layer.

e Purification:

o Distillation: Remove unreacted aniline and water from the organic layer via vacuum
distillation.

o Crystallization: The crude MDA residue can be further purified by crystallization from a
suitable solvent (e.g., toluene or water) to isolate the high-purity 4,4'-isomer.[16]

Core Applications in Research and Industry

MDA's utility stems from the reactivity of its two primary amine groups, which allows it to act as
a building block for a wide range of polymers.

» Polyurethane Production: Over 90% of MDA is consumed captively as a precursor to
Methylene Diphenyl Diisocyanate (MDI).[1][7][16] MDA is reacted with phosgene to produce
MDI, which is a fundamental component for manufacturing polyurethane foams, elastomers
(like Spandex fibers), and coatings.[1][3][4]

o Epoxy Resin Curing Agent: MDA serves as an effective hardener (curing agent) for epoxy
resins.[1][8] The amine groups react with the epoxide rings of the resin, creating a cross-
linked, thermoset polymer network. This process imparts exceptional mechanical strength,
thermal stability, and chemical resistance to the final material, making it suitable for high-
performance adhesives, composites, and protective coatings.[8]
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High-Performance Polymers: It is a key monomer in the synthesis of polyamides and
polyimides.[1][8] These polymers are known for their outstanding thermal stability and are
used in demanding applications in the aerospace and electronics industries.[8]

Dyes and Corrosion Inhibitors: MDA is also used as an intermediate in the preparation of azo
dyes and as a corrosion inhibitor.[3][4]

Pharmaceutical and Drug Development: In a research context, it serves as a starting
material for the synthesis of various compounds, including certain antibiotics, anti-malarial,
and anti-cancer agents.[2][8]

Toxicological Profile and Safety

MDA is a hazardous substance with significant health risks. Understanding its toxicology is

paramount for ensuring safe handling and mitigating exposure.

Summary of Health Effects

Hepatotoxicity: MDA is a known hepatotoxin, capable of causing liver damage in both
humans and animals upon acute or chronic exposure.[9][10][18] Accidental ingestion has led
to cholestatic jaundice and flu-like symptoms.[10][19] The mechanism is thought to involve
its metabolism in the liver, where N-acetylation plays a key role.[20]

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies MDA as
a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[9][19] The U.S.
National Toxicology Program (NTP) lists it as "reasonably anticipated to be a human
carcinogen" based on sufficient evidence from animal studies, which showed increased rates
of liver and thyroid tumors in rats and mice.[9][13]

Dermal and Eye Irritation: Direct contact can cause severe skin irritation and may lead to
skin sensitization or an allergic rash.[19][21] It can also cause serious eye irritation.[21]

Quantitative Toxicity Data
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Parameter Species Route Value Source(s)
LDso Rat Oral 517 mg/kg [22]
LDso Mouse Oral 264 mg/kg [22]
LDso Rabbit Dermal 200 mg/kg [22]

Safety Protocols and Exposure Control

Due to its toxicity, occupational exposure to MDA is strictly regulated. The U.S. Occupational
Safety and Health Administration (OSHA) has established comprehensive standards for
handling MDA (29 CFR 1910.1050).[5][22]

: ional .

Agency Limit Type Value Notes
Permissible Exposure
OSHA PEL (8-hr TWA) 10 ppb o
Limit[23]
) Short-Term Exposure
OSHA STEL (15-min) 100 ppb o
Limit[23]
OSHA Action Level 5 ppb [23]
Recommended
NIOSH REL (10-hr TWA) 0.03 mg/m3 o
Exposure Limit[19]
Threshold Limit
ACGIH TLV (8-hr TWA) 0.1 ppm

Value[24]

Safe Handling and Personal Protective Equipment (PPE)

A self-validating system of controls is essential to prevent exposure.
e Engineering Controls:

o Handle MDA within a designated regulated area with restricted access.[21]
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o Use process enclosures or a certified chemical fume hood with sufficient local exhaust
ventilation to keep airborne concentrations below the action level.[21][22]

o Minimize dust generation by using pelletized forms where possible and avoiding dry
sweeping.[22]

o Personal Protective Equipment (PPE):

o Respiratory Protection: If airborne concentrations exceed the PEL, appropriate respirators
must be used as specified by OSHA standards.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to
prevent skin contact.[22]

o Eye Protection: Use chemical safety goggles and/or a face shield where splashing is
possible.[22][23]

o Skin and Body Protection: Wear full protective clothing, such as coveralls or lab coats, to
prevent skin exposure.[22][23]

o Work Practices and Hygiene:

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[21][22]

o Remove contaminated clothing immediately and launder it separately before reuse.[22]

o Store MDA in a cool, dry, well-ventilated area in tightly sealed containers, separated from
strong oxidizing agents.[22][24]

Conclusion

4,4'-Methylenedianiline is a chemical of immense industrial value, particularly in the realm of
polymer science. Its unique bifunctional structure enables the production of robust and versatile
materials like polyurethanes and epoxies. However, its significant hepatotoxic and carcinogenic
properties demand a profound respect for safety. For researchers and professionals in drug
development and materials science, a thorough understanding of its properties, combined with
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the strict implementation of engineering controls and safety protocols, is not merely a
regulatory requirement but a fundamental pillar of responsible scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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